7-(Methoxyimino)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

• IUPAC Name: (7E)-7-methoxyimino-5,6-dihydro-4H-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C8H11N3OS/c1-12-11-6-4-2-3-5-7(6)13-8(9)10-5/h2-4H2,1H3,(H2,9,10)/b11-6+
• InChI Key: JINSUVKOWMQGSF-IZZDOVSWSA-N
• Canonical SMILES: CON=C1CCCC2=C1SC(=N2)N
• Isomeric SMILES: CO/N=C/1\CCCC2=C1SC(=N2)N
• Molecular Formula: C8H11N3OS
• Molecular Weight: 197.26 g/mol
• CAS RN: 1883022-66-9

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the reactants, conditions, and the mechanism of the reaction.

Molecular Structure Analysis

This would involve the use of techniques such as X-ray crystallography or NMR spectroscopy to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes, the conditions under which these reactions occur, and the products formed.

Physical And Chemical Properties Analysis

This would involve studying properties such as melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Metabolomics Research

Metabolomics: is a field that studies small molecule metabolites within cells, biofluids, tissues, or organisms. . It’s particularly useful in the discovery and identification of biomarkers for various diseases.

Agricultural Biotechnology

In agriculture , this compound could play a role in the development of smart agriculture technologies. . The integration of such compounds with nanotechnology could lead to more sustainable agricultural practices.

Marine Biology

The study of marine organisms can benefit from the use of this compound in metabolomic studies . .

Medical Research

In medical research , the compound could be utilized in mass spectrometry to improve the exploratory research of life sciences. .

Drug Discovery

The compound’s application in drug discovery is linked to its role in metabolomics. .

Scientific Methodology Enhancement

Lastly, the compound could be used to enhance the scientific methodology itself. .

Mechanism of Action

If the compound is a drug, this would involve studying how it interacts with biological systems to exert its effects.

Safety and Hazards

This would involve studying the toxicity of the compound, its potential hazards, and the precautions that need to be taken while handling it.

Future Directions

This would involve discussing potential future research directions, such as new synthetic routes, potential applications, and areas that need further investigation.